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Compound of Interest

Compound Name:
(R)-cyclopropyl(2-

fluorophenyl)methanamine

Cat. No.: B15286636

Get Quote

Executive Summary & Immediate Action
Stop and Read: (R)-cyclopropyl(2-fluorophenyl)methanamine is a fluorinated chiral amine.

[1] Improper disposal poses two distinct risks: corrosive injury to personnel and release of

Hydrogen Fluoride (HF) upon thermal decomposition (incineration).[1]

Primary Hazard: Corrosive (Skin/Eye burns), Acute Toxicity.[1]

Waste Stream:Fluorinated Organic Basic Waste.[1] Do not mix with general organic solvents

if your facility separates halogenated waste.[1]

UN Shipping Name: AMINES, LIQUID, CORROSIVE, N.O.S. (or Corrosive liquid, basic,

organic, n.o.s.)

UN Number: 2735 (or 3267)[1]

Packing Group: III
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Understanding the molecular behavior of this compound is the prerequisite for safe disposal.[1]

Property Data Operational Implication

CAS Number 1213522-09-8 (R-isomer)
Verify label against this specific

isomer.

Molecular Formula C₁₀H₁₂FN
Contains Nitrogen and

Fluorine.[1][2]

Acidity/Basicity Basic (Amine)

Incompatible with Acids.

Exothermic reaction with acid

chlorides/anhydrides.[1]

Combustion Byproducts
NOx, COx, HF (Hydrogen

Fluoride)

Must be incinerated with

scrubbers. Never burn in open

air.[1]

Physical State Liquid (or low-melting solid)
High viscosity possible; rinse

containers thoroughly.[1]

Critical Warning: The presence of the fluorine atom on the phenyl ring means that standard

incineration without flue gas scrubbing will release highly toxic hydrogen fluoride gas.[1] You

must alert your waste contractor to the fluorinated nature of this amine.[1]

Pre-Disposal Treatment & Segregation
The Golden Rule: Segregation at the source prevents downstream accidents.[1]

A. Waste Stream Segregation
Do not combine this chemical with:

Oxidizers: Risk of violent reaction.[1]

Acids: Immediate exothermic neutralization and fume generation.[1]

Non-Halogenated Solvents: If your facility incinerates non-halogenated waste for fuel

recovery, this compound will contaminate the stream with fluorine, potentially damaging the
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incinerator or violating emissions permits.[1]

B. Chemical Treatment (Neutralization)
Note: Neutralization is recommended only for spill cleanup or small residual amounts (<5 mL).

[1] Bulk disposal should remain as pure waste.

Mechanism:

Conversion of the volatile free base to a non-volatile hydrochloride salt.[1]

Protocol:

Dilute the amine in a compatible solvent (e.g., Ethanol or 2-Propanol).[1]

Slowly add 1M or 2M Hydrochloric Acid (HCl) while stirring in an ice bath.

Check pH; aim for pH 6–8.[1]

Dispose of the resulting solution as Halogenated Organic Waste.

Disposal Workflows (Step-by-Step)
Workflow 1: Liquid Waste (Bulk)

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid

metal if the amine is wet/aqueous, as it may corrode.[1]

Labeling: Mark container as "HAZARDOUS WASTE - Fluorinated Organic Amine

(Corrosive)."[1]

Transfer: Pour waste using a funnel in a fume hood. Do not overfill (leave 10% headspace).

[1]

Secondary Containment: Store the waste bottle in a polyethylene tray to capture drips.

Workflow 2: Contaminated Solids (Gloves, Tissues)
Collection: Place chemically contaminated solid waste into a dedicated yellow/red biohazard-

style bag or a wide-mouth HDPE drum.[1]
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Sealing: Double-bag the waste to prevent amine vapors from escaping into the lab

atmosphere.

Disposal: Label as "Solid Debris Contaminated with Corrosives/Fluorinated Organics."[1]

Workflow 3: Empty Containers
Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol).[1]

Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Workflow 1).

Defacing: Deface the original label and mark as "Triple Rinsed."

Recycling/Trash: Dispose of the glass/plastic according to local glass recycling or trash

protocols.

Decision Logic & Workflows
Figure 1: Waste Segregation Logic
This decision tree guides the researcher in selecting the correct waste stream to prevent

incompatibility incidents.[1]
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Waste: (R)-cyclopropyl(2-fluorophenyl)methanamine

Is the waste Liquid or Solid?

Liquid Form

Liquid

Solid/Debris
(Gloves, Tissues)

Solid

Is it mixed with other chemicals?

Pure Substance

Yes

Mixed Solution

No

Stream A: Halogenated
Organic Waste (Basic)

Does the mixture contain
Oxidizers or Acids?

STOP: Segregate immediately.
Do not mix.

YesNo (Compatible Solvents)

Stream B: Solid Hazardous
Waste (Double Bagged)

Click to download full resolution via product page
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Caption: Decision logic for segregating fluorinated amine waste. Note the critical stop point for

incompatible mixtures.

Figure 2: Emergency Spill Response
Immediate actions to take in the event of a benchtop spill (<100 mL).

1. Alert & Evacuate
(Inform Lab Manager)

2. Don PPE
(Nitrile Gloves x2, Goggles, Lab Coat)

3. Increase Ventilation
(Fume Hood Sash Down)

4. Absorb/Neutralize
(Use Vermiculite or Spill Pillow)

5. Collect Waste
(Seal in Bag/Jar)

6. Label as Hazardous
(Contains Fluorinated Amine)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol. Speed and respiratory protection are paramount.

Regulatory Compliance & Documentation
RCRA Coding (USA)
Under the Resource Conservation and Recovery Act (RCRA), this waste typically falls under:

D002: Corrosivity Characteristic (if pH > 12.5 or corrodes steel).[1]

D001: Ignitability (if in a flammable solvent carrier).[1]

U-List/P-List: While this specific CAS is likely not explicitly listed, it must be treated as a

characteristic hazardous waste.[1]

Manifesting
When filling out the waste manifest for your environmental services contractor:

Chemical Name: (R)-cyclopropyl(2-fluorophenyl)methanamine.[1][3]

Constituents: List "Organic Amine" and "Organic Fluorine."

Hazard Class: 8 (Corrosive).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. (5-Cyclopropyl-2-fluorophenyl)methanamine [myskinrecipes.com]

3. (R)-CYCLOPROPYL[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
CAS#: 1213522-09-8 [chemicalbook.com]

4. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research
Safety [vumc.org]

5. reed.edu [reed.edu]

To cite this document: BenchChem. [Proper Disposal Procedures: (R)-Cyclopropyl(2-
fluorophenyl)methanamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15286636/docs#proper-disposal-procedures-r-
cyclopropyl-2-fluorophenyl-methanamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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